5-(Chloromethyl)isoxazole-3-carboxamide

• CAS RN: 203792-29-4
• Molecular Formula: C5H5ClN2O2
• Molecular Weight: 160.56 g/mol
• IUPAC Name: 5-(chloromethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C5H5ClN2O2/c6-2-3-1-4(5(7)9)8-10-3/h1H,2H2,(H2,7,9)
• InChI Key: NWOXBDDVGBFOBB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1C(=O)N)CCl

Description

5-(Chloromethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C5H5ClN2O2 and its molecular weight is 160.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ammonia was passed for 1 hour at 10-15° C. into a solution of 10 g (55.56 mmol) of 5-chloromethylisoxazole-3-carboxylic acid chloride in 100 ml of methylene chloride and stirring was subsequently continued at room temperature for 1 hour. After the solution had cooled to 0° C., the precipitate was filtered off with suction and washed with a little cold methylene chloride, and the residue was extracted twice by stirring with water to remove the ammonium salts. Drying in vacuo resulted in 6.58 g of pure product as a pale powder (74% of theory)